Z-LEHD-FMK

• CAS No.: 210345-04-3
• Product Name: Z-LEHD-FMK
• Molecular Formula: C32H43FN6O10
• Molecular Weight: 690.7 g/mol
• IUPAC Name: methyl (4S)-5-[[(2S)-1-[[(3S)-5-fluoro-1-methoxy-1,4-dioxopentan-3-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-4-[[(2S)-4-methyl-2-(phenylmethoxycarbonylamino)pentanoyl]amino]-5-oxopentanoate
• Standard InChI: InChI=1S/C32H43FN6O10/c1-19(2)12-24(39-32(46)49-17-20-8-6-5-7-9-20)30(44)36-22(10-11-27(41)47-3)29(43)38-25(13-21-16-34-18-35-21)31(45)37-23(26(40)15-33)14-28(42)48-4/h5-9,16,18-19,22-25H,10-15,17H2,1-4H3,(H,34,35)(H,36,44)(H,37,45)(H,38,43)(H,39,46)/t22-,23-,24-,25-/m0/s1
• Standard InChIKey: YXRKBEPGVHOXSV-QORCZRPOSA-N
• Isomeric SMILES: CC(C)C[C@@H](C(=O)N[C@@H](CCC(=O)OC)C(=O)N[C@@H](CC1=CN=CN1)C(=O)N[C@@H](CC(=O)OC)C(=O)CF)NC(=O)OCC2=CC=CC=C2
• SMILES: CC(C)CC(C(=O)NC(CCC(=O)OC)C(=O)NC(CC1=CN=CN1)C(=O)NC(CC(=O)OC)C(=O)CF)NC(=O)OCC2=CC=CC=C2
• Canonical SMILES: CC(C)CC(C(=O)NC(CCC(=O)OC)C(=O)NC(CC1=CN=CN1)C(=O)NC(CC(=O)OC)C(=O)CF)NC(=O)OCC2=CC=CC=C2
• Appearance: Solid powder
• Description: Z-LEHD-FMK is a potent, cell-permeable, and irreversible inhibitor of caspase-9. Z-LEHD-FMK enhances the yield of in vitro produced buffalo (Bubalus bubalis) pre-implantation embryos and alters cellular stress response. Z-LEHD-FMK protects human liver cells while permitting death of cancer cells exposed to tumor necrosis factor-related apoptosis-inducing ligand.
• Purity: >98% (or refer to the Certificate of Analysis)
• Sequence: LXHX
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: enzyloxycarbonyl-leucyl-glutamyl-histidyl-aspartic acid fluoromethyl ketone; Z-LEHD-fmk
• Reference: 1: Mullani N, Singh MK, Sharma A, Rameshbabu K, Manik RS, Palta P, Singla SK,; 2: Colak A, Karaoğlan A, Barut S, Köktürk S, Akyildiz AI, Taşyürekli M.; 3: Ozoren N, Kim K, Burns TF, Dicker DT, Moscioni AD, El-Deiry WS. The caspase 9
• PubChem Compound: 10032582
• Last Modified: Nov 11 2021